Tellurium

• CAS No.: 13494-80-9
• Product Name: Tellurium
• Molecular Formula: Te
• Molecular Weight: 127.6 g/mol
• IUPAC Name: tellurium
• Standard InChI: InChI=1S/Te
• Standard InChIKey: PORWMNRCUJJQNO-UHFFFAOYSA-N
• Impurities: Commercial grade: copper, 0.01 wt%; lead, 0.003 wt%; selenium, 0.01 wt%; silica, 0.04 wt%; iron, 0.01 wt%; High purity grade: other impurities, 10 ppm.
• SMILES: [Te]
• Canonical SMILES: [Te]
• Boiling Point: 1814° F amorphous powder 2534° F crystalline solid (EPA, 1998); 989.9 °C; 989.8 °C; 1814°F
• Colorform: Grayish-white, lustrous, brittle, crystalline solid, hexagonal, rhombohedral structure; Dark-gray to brown, amorphous powder with metal characteristics
• Density: 6.24 (EPA, 1998); 6.11-6.27; 6.0-6.25 g/cm³; 6.24
• Melting Point: 842 °F (EPA, 1998); 449.8 °C; 449.5 °C; 842°F
• Physical Description: Grayish-white, lustrous, brittle, crystalline solid; dark-gray to brown, amorphous powder with metallic characteristics. Used as a coloring agent in chinaware, porcelains, enamels, glass; producing black finish on silverware; semiconductor devices and research; manufacturing special alloys of marked electrical resistance. Improves mechanical properties of lead; powerful carbide stabilizer in cast iron, tellurium vapor in "daylight" lamps, vulcanization of rubber. Blasting caps. Semiconductor research. (EPA, 1998); DARK GREY-TO-BROWN AMORPHOUS POWDER, WITH METAL CHARACTERISTICS OR SILVERY-WHITE, LUSTROUS CRYSTALLINE SOLID.; Odorless, dark-gray to brown, amorphous powder or grayish-white, brittle solid.
• Description: Tellurium is an essential component for advanced materials including topological insulators such as(1); thermoelectric materials (2); and telluride nanowires (3). The form of this material is ideally suited for vacuum deposition techniques such as MBE. In combination with potassium hydroxide, tellurium mediates the quantitative pinacolization of aromatic carbonyl compounds. Tellurium catalysts are used in the oxidation of organic compounds and are used in hydrogenation and halogenation reactions. Tellurium is also used in electronic and semiconductor devices. It is also used as a basic ingredient in blasting caps, and is added to cast iron for chill control.
• Shelf Life: TARNISHES SLIGHTLY IN AIR
• Solubility: Insoluble (NIOSH, 2016); Insol in benzene, carbon disulfide; INSOL IN HOT & COLD WATER, HYDROCHLORIC ACID; SOL IN NITRIC ACID, AQ REGIA, POTASSIUM CYANIDE, POTASSIUM HYDROXIDE, SULFURIC ACID; Solubility in water: none; Insoluble
• Synonyms: Tellurium
• Vapor Pressure: 1 mm Hg at 968 °F (EPA, 1998); 1 mmHg at 968°F; 0 mmHg (approx)
• Reference: 1. Chasteen TG, Bentley R. Biomethylation of selenium and tellurium: microorganisms and plants. Chem Rev. 2003 Jan;103(1):1-25. doi: 10.1021/cr010210+. PMID: 12517179.; ; 2. Turner RJ, Borghese R, Zannoni D. Microbial processing of tellurium as a tool in biotechnology. Biotechnol Adv. 2012 Sep-Oct;30(5):954-63. doi: 10.1016/j.biotechadv.2011.08.018. Epub 2011 Sep 1. PMID: 21907273.; ; 3. Tiekink ER. Therapeutic potential of selenium and tellurium compounds: opportunities yet unrealised. Dalton Trans. 2012 Jun 7;41(21):6390-5. doi: 10.1039/c2dt12225a. Epub 2012 Jan 17. PMID: 22252404.
• PubChem Compound: 6327182
• Last Modified: Nov 11 2021